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Introduction:

Aminon biostimulant is a formulation rich in amino acids, peptides, and polypeptides designed
to enhance plant growth, yield, and tolerance to abiotic stress. Amino acids are fundamental to
plant metabolism, serving as precursors for proteins, enzymes, and signaling molecules.[1][2]
The application of exogenous amino acids can save the plant energy required for their
synthesis, which can then be redirected towards growth and development, especially under
suboptimal conditions.[1] These notes provide detailed protocols and a summary of quantitative
data from studies on the application of amino acid-based biostimulants to tomato (Solanum
lycopersicum), a globally significant horticultural crop. The methodologies and findings
presented are synthesized to guide the design of robust experiments for evaluating the efficacy
of Aminon biostimulant.

Data Presentation: Effects of Amino Acid Biostimulants
on Tomato

The following tables summarize the quantitative effects of amino acid-based biostimulants on
tomato yield, fruit quality, and plant growth parameters as reported in various studies.

Table 1: Effect of Amino Acid Biostimulant Application on Tomato Yield and Fruit Characteristics
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Treatment/App Yield Increase
lication Rate (%)

Average Fruit Total Soluble
Weight (g) Solids (°Brix)

Reference

Control (No

Biostimulant)

164.74 3.90 [3]

Amino Acid
Foliar & Root 43% (total yield)
Application

189.74 4.96 3]

Control
(Untreated)

- - [

Plant-Based
Biostimulant (3 43.37% -
g/L via 111.67%

fertigation)

- : g

Control
(Untreated)

- - [5]

Protein
Hydrolysate (6

yEroy ( Highest Yield
weekly

applications)

- Enhanced [5]

Amino Acid
Mixture (0.25

L/ha weekly foliar

spray)

- - [6]

Table 2: Influence of Amino Acid Biostimulants on Tomato Plant Growth Parameters
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. Shoot Dry
Treatment/App Plant Height . Root Length
o Weight Reference
lication Rate Increase (%) Increase (%)
Increase (%)
Control (No
- - - [4][6]

Biostimulant)

Plant-Based
Biostimulant (3
g/L via

fertigation)

up to 55.06%

[4]

Amino Acid
Mixture (0.25

L/ha weekly foliar

spray)

Enhanced

11%

[6]

Tyrosine (15 mM  Beneficially 1
foliar spray) affected
Lysine (15 mM Beneficially 1
foliar spray) affected
Methionine (15 Beneficially 1
mM foliar spray) affected

Table 3: Impact of Amino Acid Biostimulants on Tomato Fruit Quality Attributes
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Treatment/App
lication Rate

Ascorbic Acid
(Vitamin C)
Content

Lycopene
Content

Total Phenolic
Content

Reference

Control (No

Biostimulant)

[31(51(7]

Protein
Hydrolysate (6-9
weekly

applications)

Enhanced

Enhanced

[5]

Amino Acids +

Humic Acids

Positively

improved

[7]

Vermicompost
(containing

amino acids)

Enhanced

Enhanced

[3]

Experimental Protocols
Protocol 1: Evaluation of Foliar Application of Aminon
Biostimulant on Tomato Growth and Yield

1. Objective: To determine the effect of different concentrations of foliar-applied Aminon

biostimulant on the growth, yield, and fruit quality of greenhouse-grown tomatoes.

2. Experimental Design:

e Design: Randomized Complete Block Design (RCBD).[5][8]

e Plants: Tomato (Solanum lycopersicum) seedlings, variety ‘Moneymaker' or another

determinate variety.

e Treatments:

o T1: Control (Water spray)

o T2: Aminon Biostimulant - Low Dose (e.g., 0.25 L/ha)[6]
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o T3: Aminon Biostimulant - Medium Dose (e.g., 0.50 L/ha)[6]

o T4: Aminon Biostimulant - High Dose (e.g., 0.75 L/ha)[6]

Replicates: 5 blocks, with 10 plants per treatment in each block.
. Materials:

Tomato seedlings (4-5 true leaves)

Pots (5-liter) with sterile potting mix

Aminon biostimulant

Standard NPK fertilizer

Handheld sprayer

Deionized water

Data collection tools (calipers, scales, refractometer)
. Methodology:

Planting: Transplant one tomato seedling into each 5-liter pot. Allow plants to acclimatize for
one week.

Fertilization: Apply a standard NPK fertilizer solution to all plants twice a week.[8]

Treatment Application:

[e]

Prepare spray solutions for each treatment by diluting Aminon biostimulant in deionized
water to achieve the desired application rates.

[e]

Begin foliar applications two weeks after transplanting.

o

Spray plants until foliage is thoroughly wet, avoiding runoft.

[¢]

Apply treatments weekly for a total of 6-8 applications.[5]
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o Data Collection:

(¢]

Plant Height and Stem Diameter: Measure at the beginning of the experiment and every
two weeks thereafter.

o Chlorophyll Content: Use a SPAD meter to measure leaf chlorophyll content at the
flowering stage.

o Yield: Harvest mature fruits from each plant. Record the total number of fruits and total
fruit weight per plant.[4]

o Fruit Quality: From each plant, randomly select 5 mature fruits to analyze:
» Average Fruit Weight: Weigh the 5 selected fruits and calculate the average.

» Total Soluble Solids (TSS): Use a digital refractometer to measure °Brix from the fruit
juice.[3]

» Firmness: Use a penetrometer to measure fruit firmness.[5]
5. Statistical Analysis:
e Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

e Use a post-hoc test such as Tukey's HSD or Duncan's multiple range test to compare
treatment means (p < 0.05).[5]

Protocol 2: Assessment of Soil Drench (Fertigation)
Application of Aminon Biostimulant

1. Objective: To evaluate the efficacy of Aminon biostimulant applied via fertigation on root
development, nutrient uptake, and overall performance of tomato plants.

2. Experimental Design:
o Design: Completely Randomized Design (CRD).[4]

¢ Plants: Tomato (Solanum lycopersicum) seedlings.
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e Treatments:
o T1: Control (Standard fertilizer solution)
o T2: Standard fertilizer + Aminon Biostimulant (e.g., 3 g/L)[4]
e Replicates: 10 replicate plants per treatment.
3. Methodology:
e Planting: As described in Protocol 1.
e Treatment Application:

o Prepare the fertigation solutions. For T2, dissolve the specified amount of Aminon
biostimulant into the standard fertilizer solution.

o Apply 200 mL of the respective solution to the base of each plant.

o Applications should be made at the time of transplanting and then every 15 days for a total
of four applications.[4]

o Data Collection:

o Shoot and Root Biomass: At the end of the experiment (e.g., 90 days after transplanting),
carefully remove plants from pots. Separate shoots from roots. Wash roots to remove soil.
Dry both shoots and roots in an oven at 70°C for 72 hours and record the dry weight.[6]

o Leaf Nutrient Analysis: Collect the third fully expanded leaf from the top of each plant at
the flowering stage. Dry and grind the leaf tissue for analysis of N, P, and K content.

o Yield and Fruit Quality: As described in Protocol 1.
4. Statistical Analysis:

e Analyze data using a t-test or one-way ANOVA.

Visualizations
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Figure 1: General Experimental Workflow for Biostimulant Trials
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Figure 1: General Experimental Workflow for Biostimulant Trials
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Figure 2: Simplified Pathway of Amino Acid Biostimulant Action in Tomato
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Figure 2: Simplified Pathway of Amino Acid Biostimulant Action in Tomato
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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